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Compound of Interest

Compound Name: Pseudococaine

Cat. No.: B1200434 Get Quote

The disposal of pseudococaine, a stereoisomer of cocaine and a controlled substance, is

governed by stringent federal regulations. For researchers, scientists, and drug development

professionals, adherence to these protocols is not merely a matter of laboratory safety but a

legal necessity. This document provides a comprehensive, step-by-step guide for the proper

management and disposal of pseudococaine, ensuring compliance with the U.S. Drug

Enforcement Administration (DEA) and promoting a safe laboratory environment.

Regulatory Framework: A Mandate for Compliance
All facilities and individuals who handle controlled substances like pseudococaine must be

registered with the DEA.[1] The disposal of these substances is explicitly regulated under Title

21 Code of Federal Regulations (CFR) Part 1317.[2] It is illegal for unauthorized entities,

including institutional Environmental Health & Safety (EHS) departments, to take possession of

DEA-regulated substances from a registered researcher's lab.[3] The primary responsibility for

proper disposal lies with the DEA registrant.[4]
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Requirement Description
Applicable DEA

Form
Citation

Disposal Method

Transfer to a DEA-

registered "reverse

distributor" authorized

to handle and destroy

controlled substances.

DEA Form 222 (for

Schedule I & II) or an

invoice (for Schedule

III-V).

[3][5]

On-Site Destruction

Destruction on-site

requires the presence

of a DEA agent or

other authorized

person. This is less

common for research

labs.

DEA Form 41

("Registrants

Inventory of Drugs

Surrendered").

[2]

Record Keeping

All records of transfer,

disposal, and

destruction must be

meticulously

maintained and

readily available for

inspection.

Researcher's

controlled substance

logs; copies of

transfer forms.

[3]

Record Retention

Disposal records must

be kept for a minimum

of two years after the

final disposition of the

substance.

N/A [3]

Reporting Spills Breakage or spillage

is not considered a

"loss." However, any

recoverable

substance must be

disposed of according

to regulations.

Unintentional

destruction should be

DEA Form 41 (for

unintentional

destruction).

[5]
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documented on Form

41.

Standard Operating Procedure for Pseudococaine
Disposal
This protocol outlines the necessary steps for the compliant disposal of unwanted, expired, or

surplus pseudococaine.

1. Secure and Document the Substance:

Ensure all pseudococaine designated for disposal is securely stored in a locked cabinet,

segregated from active stock, as required for all controlled substances.[4][5]

Precisely document the quantity (in grams or milligrams) of the substance to be disposed of

in your controlled substance logbook.

2. Identify and Contact a Reverse Distributor:

Researchers must transfer the controlled substance to a DEA-registered "reverse

distributor."[3]

A list of registered reverse distributors can often be obtained from your institution's Office of

Research Compliance or by consulting the DEA Diversion Control Division website.[5]

Contact the chosen reverse distributor to inquire about their specific procedures, costs, and

scheduling.

3. Prepare for Transfer:

The reverse distributor will provide instructions for packaging and shipment.

For Schedule I and II substances, the transfer must be documented using a DEA Form 222.

For substances in Schedules III-V, an invoice is typically used.[3][5]

The registrant must keep copies of all records documenting the transfer and disposal.[5]
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4. Finalize Documentation:

Once the transfer is complete, make a final entry in your controlled substance logbook,

indicating the date, quantity disposed, and method of disposal (i.e., transfer to the specific

reverse distributor).

File a copy of the DEA Form 222 or transfer invoice with your controlled substance records.

These records must be maintained for at least two years.[3]

Pseudococaine Disposal Workflow Diagram

Experimental Protocol: Spill Decontamination
In the event of an accidental spill, immediate and proper decontamination is critical to ensure

personnel safety and prevent environmental contamination. The primary goal when cleaning a

powdered substance is to prevent it from becoming airborne.[6]

Materials:

Personal Protective Equipment (PPE): Two pairs of chemotherapy-tested gloves, gown, shoe

covers, safety goggles or face shield.[7]

Absorbent, plastic-backed pads or towels.[7]

Disposable scoop and scraper.[8]

Two sealable, 6-mil polyethylene bags, labeled "Hazardous Waste."[7][9]

Puncture-resistant container for broken glass.[7]

Cleaning solutions: 10% bleach solution, 1% sodium thiosulfate solution (for bleach

neutralization), and a mild detergent solution.[7]

Procedure:

Secure the Area:

Alert all personnel in the immediate vicinity and evacuate non-essential individuals.[10]
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Post warning signs to limit access to the spill area.[7]

Don PPE:

Put on all required PPE before approaching the spill.

Contain the Spill (Powder):

Do not attempt to dry-sweep the powder.

Gently cover the spill with absorbent pads or towels dampened with water. This will help

prevent the powder from becoming aerosolized.[6][8]

For liquid spills, cover with dry absorbent pads.[8]

Clean the Area:

Working from the outer edge of the spill inward, carefully collect the dampened material

using a scoop and scraper.[8]

Place all contaminated debris, including pads and gloves, into the first labeled hazardous

waste bag.[7]

Clean the spill area sequentially with a 10% bleach solution, followed by a 1% sodium

thiosulfate solution, and finally with a mild detergent and water.[7] Use fresh towels for

each step.

Place all used cleaning materials into the waste bag.

Dispose of Waste:

Seal the inner waste bag.

Carefully remove outer gloves and other PPE, placing them into the second hazardous

waste bag. Seal the outer bag.[8]

Dispose of the waste through your institution's hazardous waste program. Note that this

waste is now considered hazardous chemical waste, not a controlled substance for
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transfer, as it is no longer in its pure form.

Final Steps:

Remove remaining PPE and perform thorough hand hygiene with soap and water.[8]

Document the spill and cleanup procedure in laboratory records. For any recoverable

substance that must be disposed of, follow the standard disposal procedure outlined

above and document it on DEA Form 41 as an "unintentional destruction."[5]
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Logical Flow for Spill Decontamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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